1-{[2-Ethoxy-5-(methylethyl)phenyl]sulfonyl}-4-methylimidazole

Specification

• CAS No.: 898641-27-5
• Molecular Formula: C15H20N2O3S
• Molecular Weight: 308.4g/mol
• IUPAC Name: 1-(2-ethoxy-5-propan-2-ylphenyl)sulfonyl-4-methylimidazole
• Standard InChI: InChI=1S/C15H20N2O3S/c1-5-20-14-7-6-13(11(2)3)8-15(14)21(18,19)17-9-12(4)16-10-17/h6-11H,5H2,1-4H3
• Standard InChI Key: PKMWAFPYNJUXNL-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)C(C)C)S(=O)(=O)N2C=C(N=C2)C
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(C)C)S(=O)(=O)N2C=C(N=C2)C

Introduction

Synthesis and Preparation

While specific synthesis protocols for 1-{[2-Ethoxy-5-(methylethyl)phenyl]sulfonyl}-4-methylimidazole are not readily available in the reviewed literature, compounds with similar structures often involve reactions such as sulfonylation, where a sulfonyl chloride reacts with an imidazole derivative. The preparation of such compounds typically requires careful control of reaction conditions to ensure high yields and purity.

Potential Applications

Given its chemical structure, this compound could potentially serve as an intermediate in the synthesis of pharmaceuticals or agrochemicals. The presence of the imidazole ring and sulfonyl group suggests it might exhibit biological activity, such as antimicrobial or antifungal properties, although specific studies confirming these activities are lacking.

Research Findings and Challenges

Currently, there is a dearth of detailed research findings specifically on 1-{[2-Ethoxy-5-(methylethyl)phenyl]sulfonyl}-4-methylimidazole. Most available information is limited to its chemical properties and structure. Further research is needed to explore its potential applications, biological activities, and synthesis methods.